Cas no 219138-24-6 (3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)-)

• Product Name: 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)-
• CAS No: 219138-24-6
• MF: C₂₀H₁₃ClFN₃O
• MW: 365.788126707077
• CID: 850789
• PubChem ID: 4665
• Update Time: 2025-05-22

3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)-
• 2-(4-Chlorophenyl)-4-(4-fluorophenyl)-5-(4-pyridinyl)-1,2-dihydro -3H-pyrazol-3-one
• p38 MAP Kinase Inhibitor
• p38 MAPK-IN-4
• GTPL6013
• TS-08844
• 219138-24-6
• SDCCGSBI-0086778.P003
• 2-(4-Chloro-phenyl)-4-(4-fluoro-phenyl)-5-pyridin-4-yl-1,2-dihydro-pyrazol-3-one
• compound 6 [PMID: 9873604]
• 2-(4-chlorophenyl)-4-(4-fluorophenyl)-5-(pyridin-4-yl)-1,2-dihydro-3h-pyrazol-3-one
• HY-112466
• 2-(4-chlorophenyl)-4-(4-fluorophenyl)-5-pyridin-4-yl-1H-pyrazol-3-one
• 35PZD2YS67
• CS-0046093
• 3H-PYRAZOL-3-ONE, 2-(4-CHLOROPHENYL)-4-(4-FLUOROPHENYL)-1,2-DIHYDRO-5-(4-PYRIDINYL)-
• CCG-206872
• AKOS040754984
• HMS3229M06
• G67555
• Q27088229
• CHEMBL91730
• DA-56538
• 2-(4-CHLOROPHENYL)-4-(4-FLUOROPHENYL)-1,2-DIHYDRO-5-(4-PYRIDINYL)-3H-PYRAZOL-3-ONE
• CHEMBL408678
• p38 MAPK Inhibitor
• J-014357
• BDBM50071907
• SCHEMBL284480
• 2-(4-chlorophenyl)-4-(4-fluorophenyl)-5-(pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one
• 2-(4-Chlorophenyl)-4-(4-fluorophenyl)-5-pyridin-4-yl-1,2-dihydropyrazol-3-one
• 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)-

• Inchi： 1S/C20H13ClFN3O/c21-15-3-7-17(8-4-15)25-20(26)18(13-1-5-16(22)6-2-13)19(24-25)14-9-11-23-12-10-14/h1-12,24H
• InChI Key： DZFBYHUKZSRPHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(C2C=CC(=CC=2)F)=C(C2C=CN=CC=2)N1)=O

Computed Properties

• Exact Mass: 365.0731179g/mol
• Monoisotopic Mass: 365.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)-

Comprehensive Overview of 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)- (CAS No. 219138-24-6)

The compound 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)- (CAS No. 219138-24-6) is a specialized heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrazolone core substituted with chlorophenyl, fluorophenyl, and pyridinyl groups, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, applications, and market relevance, addressing common queries such as "What is the role of pyrazolone derivatives in drug discovery?" and "How do halogen-substituted phenyl groups enhance molecular activity?"

Chemical Properties and Structural Features
The molecular formula of 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)- is C₂₀H₁₅ClFN₃O, with a molecular weight of 367.81 g/mol. The presence of both chloro and fluoro substituents on the phenyl rings introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity in biological systems. The pyridinyl moiety further enhances its potential as a ligand in metal-organic frameworks (MOFs) or as a pharmacophore in medicinal chemistry. Researchers often investigate questions like "How does the pyrazolone ring contribute to hydrogen bonding?" and "What are the spectroscopic characteristics of this compound?"

Synthesis and Industrial Relevance
The synthesis of 219138-24-6 typically involves multi-step reactions, including condensation and cyclization processes. A common approach includes the reaction of 4-chlorophenylhydrazine with a β-diketone derivative, followed by functionalization with 4-fluorophenyl and 4-pyridinyl groups. This compound aligns with the growing demand for halogenated heterocycles in agrochemicals and pharmaceuticals, addressing trends such as "green chemistry in heterocyclic synthesis" and "sustainable halogenation techniques."

Applications in Pharmaceutical Research
Pyrazolone derivatives like 219138-24-6 are explored for their anti-inflammatory, antimicrobial, and anticancer properties. The chlorophenyl and fluorophenyl groups may enhance lipophilicity, improving membrane permeability—a key factor in drug design. Recent studies highlight its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, responding to queries like "Can pyrazolones target oxidative stress pathways?" and "What are the ADME profiles of halogenated pyrazolones?"

Market Dynamics and Future Prospects
The global market for functionalized pyrazolones is driven by their versatility in drug development and material science. With CAS No. 219138-24-6, manufacturers and researchers focus on scalability and cost-effective synthesis methods. Emerging trends include its use in photoactive materials and bioconjugation, answering questions such as "How are pyrazolones used in OLED technology?" and "What patents cover this compound?" Regulatory compliance and intellectual property landscapes are also critical considerations.

Safety and Handling
While 3H-Pyrazol-3-one,2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)- is not classified as hazardous under standard guidelines, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring ventilation—are recommended. Researchers often search for "pyrazolone toxicity data" and "safe storage conditions for halogenated compounds," emphasizing the need for transparent safety data sheets (SDS).

Conclusion
CAS No. 219138-24-6 represents a promising scaffold in modern chemistry, bridging gaps between academia and industry. Its structural complexity and functional diversity align with current demands for targeted therapeutics and advanced materials. By addressing high-search-volume topics like "pyrazolone-based drug candidates 2024" and "halogenated heterocycles in catalysis," this article underscores the compound's relevance in a competitive scientific landscape.